molecular formula C46H30N4 B8703703 6,6'-bis(4-(9H-carbazol-9-yl)phenyl)-3,3'-bipyridine

6,6'-bis(4-(9H-carbazol-9-yl)phenyl)-3,3'-bipyridine

Cat. No.: B8703703
M. Wt: 638.8 g/mol
InChI Key: OLYNQAZCODQSFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,6'-bis(4-(9H-carbazol-9-yl)phenyl)-3,3'-bipyridine is a useful research compound. Its molecular formula is C46H30N4 and its molecular weight is 638.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C46H30N4

Molecular Weight

638.8 g/mol

IUPAC Name

9-[4-[5-[6-(4-carbazol-9-ylphenyl)pyridin-3-yl]pyridin-2-yl]phenyl]carbazole

InChI

InChI=1S/C46H30N4/c1-5-13-43-37(9-1)38-10-2-6-14-44(38)49(43)35-23-17-31(18-24-35)41-27-21-33(29-47-41)34-22-28-42(48-30-34)32-19-25-36(26-20-32)50-45-15-7-3-11-39(45)40-12-4-8-16-46(40)50/h1-30H

InChI Key

OLYNQAZCODQSFZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)C5=NC=C(C=C5)C6=CN=C(C=C6)C7=CC=C(C=C7)N8C9=CC=CC=C9C1=CC=CC=C18

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6 (4.11 g, 10.3 mmol), 7 (4.60 g, 10.3 mmol), tetrakis(triphenylphosphine)palladium(0) (0.595 g, 0.515 mmol), Na2CO3 (5.41 g, 51.0 mmol), H2O (55 mL) and THF (92 mL) was degassed with argon for about 1 h while stirring. The stirring reaction mixture was then maintained under argon at about 80° C. for about 18 h. Upon confirming consumption of the starting materials by TLC (SiO2, 49:1 dichloromethane-acetone), the reaction was cooled to RT, filtered and filtrant washed with EtOAc and H2O to afford 8 (5.92 g, 90%) as an off-white solid.
Name
Quantity
4.11 g
Type
reactant
Reaction Step One
Name
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
5.41 g
Type
reactant
Reaction Step One
Name
Quantity
55 mL
Type
reactant
Reaction Step One
Quantity
0.595 g
Type
catalyst
Reaction Step One
Name
Quantity
92 mL
Type
solvent
Reaction Step One
Name
Yield
90%

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